Cas no 1007874-24-9 (2-Methyl-5-(3,4-dimethyl-phenyl)-thiazole-4-carboxylic acid)

• Product Name: 2-Methyl-5-(3,4-dimethyl-phenyl)-thiazole-4-carboxylic acid
• CAS No: 1007874-24-9
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 2151555
• Update Time: 2023-08-05

2-Methyl-5-(3,4-dimethyl-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(3,4-dimethyl-phenyl)-thiazole-4-carboxylic acid
• DPSUBMCVJKVLQV-UHFFFAOYSA-N
• 5-(3,4-dimethyl-phenyl)-2-methyl-thiazole-4-carboxylic acid
• 2-Methyl-5-(3,4-dimethyl-phenyl)-thiazole-4-carboxylic acid

• Inchi： 1S/C13H13NO2S/c1-7-4-5-10(6-8(7)2)12-11(13(15)16)14-9(3)17-12/h4-6H,1-3H3,(H,15,16)
• InChI Key： DPSUBMCVJKVLQV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Topological Polar Surface Area: 78.4